Cas no 1202894-40-3 (Methyl 2-cyano-5-hydroxy-4-methoxybenzoate)

• Product Name: Methyl 2-cyano-5-hydroxy-4-methoxybenzoate
• CAS No: 1202894-40-3
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952254
• Update Time: 2025-05-24

Methyl 2-cyano-5-hydroxy-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-5-hydroxy-4-methoxybenzoate
• Methyl 2-cyano-5-hydroxy-4-methoxybenzoate

• Inchi： 1S/C10H9NO4/c1-14-9-3-6(5-11)7(4-8(9)12)10(13)15-2/h3-4,12H,1-2H3
• InChI Key： YHRZKMXGMBJLNX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=C(C(=O)OC)C=C1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.1
• Topological Polar Surface Area: 79.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-cyano-5-hydroxy-4-methoxybenzoate

Comprehensive Overview of Methyl 2-cyano-5-hydroxy-4-methoxybenzoate (CAS No. 1202894-40-3)

Methyl 2-cyano-5-hydroxy-4-methoxybenzoate (CAS No. 1202894-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxy, and methoxy functional groups, exhibits unique chemical properties that make it valuable in synthetic chemistry. Researchers often explore its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antioxidants and anti-inflammatory agents, aligning with current trends in health and wellness.

The compound's structural features, including the benzoate core and electron-withdrawing cyano group, contribute to its reactivity and solubility profiles. These attributes are critical for applications in drug discovery and material science, where precision in molecular design is paramount. Recent studies highlight its role in optimizing bioavailability and metabolic stability of lead compounds, addressing common challenges in modern pharmacology. As the demand for sustainable chemistry grows, Methyl 2-cyano-5-hydroxy-4-methoxybenzoate is also being investigated for its compatibility with green synthesis methodologies.

In the context of industrial applications, this compound is frequently discussed in forums focusing on high-value chemical intermediates. Its synthesis often involves catalytic reactions or microwave-assisted techniques, topics frequently searched by chemists seeking efficient production methods. The compound's spectroscopic data (e.g., NMR, IR) is another area of interest, as evidenced by queries in academic databases. Furthermore, its potential role in crop protection formulations resonates with the agrochemical sector's emphasis on eco-friendly pesticides.

From a commercial perspective, Methyl 2-cyano-5-hydroxy-4-methoxybenzoate is often compared to structurally similar esters like methyl 4-hydroxybenzoate or cyano-substituted benzoates, which are widely used in cosmetics and preservatives. This comparison underscores its versatility and potential for cross-industry adoption. Analytical chemists frequently search for HPLC purification methods and stability studies related to this compound, reflecting its technical relevance in quality control protocols.

Emerging discussions in computational chemistry circles explore the compound's molecular docking capabilities, particularly in virtual screening for enzyme inhibitors. Such applications align with the growing integration of AI-driven drug design, a hot topic in both academic and industrial research. Additionally, its photophysical properties are being examined for potential use in organic electronics, tapping into the surge of interest in flexible materials for wearable technology.

To conclude, Methyl 2-cyano-5-hydroxy-4-methoxybenzoate (CAS No. 1202894-40-3) represents a multifaceted compound bridging multiple scientific disciplines. Its ongoing investigation reflects broader trends in precision synthesis, molecular optimization, and sustainable industrial processes, making it a compelling subject for researchers and industry professionals alike.